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Compound of Interest

Compound Name: Cerium(III)bromidehydrate

Cat. No.: B13141253

Get Quote

Executive Summary & Scientific Context
Cerium(III) bromide hydrate (

) is a lanthanide halide widely utilized in scintillation detectors and organic catalysis. While
lanthanides generally exhibit lower toxicity compared to heavy metals like mercury or lead,
improper disposal poses significant regulatory and environmental risks.

The Core Directive: Do not treat this compound as general trash or drain-disposable waste.

The primary disposal route is segregation and collection for off-site treatment by a licensed

hazardous waste contractor. This guide provides the technical protocols to prepare this material

for compliant removal.

Hazard Identification & Risk Assessment
Before initiating disposal, operators must understand the physicochemical risks to select the

correct waste stream.
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Property Specification Operational Implication

CAS Number
14457-87-5 (Anhydrous),

396654-07-2 (Hydrate)
Use for waste manifesting.

GHS Classification
Skin Irrit. 2; Eye Irrit.[1] 2A;

STOT SE 3

Requires contact isolation

(Gloves/Goggles).

Reactivity Hygroscopic; Soluble in water

Keep waste containers tightly

sealed to prevent liquefaction

of solids.

Environmental Aquatic Toxicity (Chronic)
Strictly Prohibited from

Sanitary Sewer Disposal.

Expert Insight: While the hydrate is thermodynamically more stable than the anhydrous form, it

remains hygroscopic. Waste containers containing solid

must be chemically resistant and hermetically sealed to prevent the absorption of

atmospheric moisture, which can degrade the container or create corrosive

leachate.

Waste Stream Segregation Logic (Decision Tree)
Effective disposal begins with characterization. Use the following logic flow to determine the

appropriate waste container.
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Waste Generation:
CeBr3 Hydrate

Physical State?

Solid Waste
(Pure salt, powder, contaminated wipes)

Powder/Debris

Liquid Waste

Solution/Suspension

Container: Wide-mouth HDPE Jar
Label: 'Hazardous Waste - Solid Toxic'

Notes: Double bag contaminated debris.
Solvent Matrix?

Aqueous Solution
(Water/Buffer)

Water Based

Organic Solvent
(Ethanol, DMSO, etc.)

Solvent Based

Container: Glass/Poly Carboy
Label: 'Hazardous Waste - Aqueous Toxic'

Notes: Do NOT mix with strong acids.

Container: Solvent Safety Can/Glass
Label: 'Hazardous Waste - Flammable/Toxic'

Notes: Segregate Halogenated vs Non-Halogenated.

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating Cerium(III) bromide waste streams. Ensure

compatibility before combining with other wastes.[2][3]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Contaminated
Debris)
Applicability: Expired reagents, spill cleanup materials, contaminated gloves/paper.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk for solids.

Stabilization:

Ensure the material is dry.[4][5][6]

If the waste is a fine dust, dampen slightly with an inert oil (e.g., mineral oil) only if dust

generation is uncontrollable, to prevent inhalation during transfer. Otherwise, keep dry.[4]

[5]

Packaging:

Place the solid directly into the container.

For contaminated debris (wipes, gloves), place them in a clear polyethylene bag first, seal

it, and then place it into the waste drum. This "double containment" prevents residual dust

release when the drum is opened.

Labeling:

Primary Constituent: Cerium(III) Bromide Hydrate.[4][1]

Hazard Checkbox: Toxic, Irritant.

RCRA Code: N/A (Not P/U listed), but mark as "Non-RCRA Regulated Chemical Waste" or

state-specific code (e.g., California Code 141 for inorganic salts).
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Protocol B: Aqueous Solutions
Applicability: Leftover reaction mixtures, mother liquors dissolved in water.

Compatibility Check:

CRITICAL: Ensure the solution pH is between 5 and 9. If the solution is strongly acidic

(common in cerium chemistry), neutralize it carefully with dilute Sodium Hydroxide (NaOH)

or Sodium Bicarbonate (

) before adding it to the waste container.

Reasoning: Mixing acidic cerium solutions with other waste streams (especially those

containing sulfides or cyanides) can generate lethal gases.

Container: Polyethylene (HDPE) or Polypropylene (PP) carboy.

Labeling: "Aqueous Waste with Heavy Metals (Cerium)."

Protocol C: Organic Solvent Mixtures
Applicability: Catalytic reactions in alcohols, DMSO, or acetonitrile.

Segregation: Determine if the solvent is Halogenated (e.g., DCM, Chloroform) or Non-

Halogenated (e.g., Methanol, Acetone).

Dissolution: Cerium(III) bromide is soluble in alcohols. Ensure it is fully dissolved or that any

precipitate is noted on the label.

Incineration Path: This stream will eventually be incinerated. The presence of Bromide (a

halogen) often requires this waste to be handled as "Halogenated Solvent Waste" regardless

of the solvent, as burning bromides generates HBr gas, requiring scrubbers.

Directive: Label clearly as "Contains Bromides" to alert the disposal facility.

Emergency Procedures: Spills & Exposure
Scenario: Powder Spill on Benchtop
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Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer recommended),

lab coat, and safety goggles. If dust is visible in the air, use an N95 or P100 respirator.

Dry Cleanup (Preferred):

Do NOT use water initially. Adding water to a large pile of anhydrous/hydrate salt can

cause clumping and spread the contamination.

Cover the spill with a dry absorbent (vermiculite or sand) to minimize dust.

Sweep carefully into a dustpan or use a HEPA vacuum designated for chemical cleanup.

Wet Finish:

Once the bulk solid is removed, wipe the surface with wet paper towels.

Place all towels into the "Solid Waste" container (Protocol A).

Scenario: Skin/Eye Contact[4][1][5][6][7][8]

Eyes: Rinse immediately with water for 15 minutes.[9] Lift eyelids. Seek medical attention

(ophthalmologist) as bromide salts can cause persistent irritation.

Skin: Brush off dry powder before rinsing with water to prevent creating a concentrated brine

on the skin. Wash with soap and water.[1][5][7][9]

Regulatory Compliance (US & EU)
United States (RCRA):

Cerium(III) Bromide is not a listed hazardous waste (P-list or U-list) under 40 CFR 261.33.

However, it exhibits the characteristic of Toxicity (if tested via TCLP for certain impurities)

or simply requires management as a chemical waste due to aquatic toxicity.

Action: Manage as "Hazardous Chemical Waste." Do not dispose of in regular trash.

European Union (REACH/CLP):
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Classified as hazardous to the aquatic environment.

EWC Code: 16 05 07 (discarded inorganic chemicals consisting of or containing

hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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